Cas no 4702-29-8 (7-methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione)

7-Methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione is a heterocyclic organic compound featuring a benzopyran core with a methoxy substituent at the 7-position and a 1,3-dione functional group. This structure imparts unique reactivity, making it a valuable intermediate in synthetic organic chemistry, particularly for the development of pharmaceuticals and agrochemicals. The methoxy group enhances solubility and influences electronic properties, while the dihydro-1,3-dione moiety offers versatile sites for further functionalization. Its stability under mild conditions and compatibility with various reaction pathways make it suitable for multi-step synthesis. Researchers may find it useful in constructing complex molecular frameworks or as a precursor for bioactive compounds.
7-methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione structure
4702-29-8 structure
Product Name:7-methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione
CAS No:4702-29-8
MF:C10H8O4
MW:192.168123245239
MDL:MFCD18807178
CID:325761
PubChem ID:12196702
Update Time:2025-06-07

7-methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 1H-2-Benzopyran-1,3(4H)-dione,7-methoxy-
    • 1H-2-Benzopyran-1,3(4H)-dione,7-methoxy-(9CI)
    • 7-methoxy-1H-isochromene-1,3(4H)-dione
    • 1,3-Isochromandione,7-methoxy- (7CI)
    • 7-Methoxy-1,3-isochromandione
    • 7-Methoxyhomophthalic anhydride
    • m-Anisic acid, 6-(carboxymethyl)-, cyclic anhydride (8CI)
    • 7-methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione
    • 7-Methoxyisochromane-1,3-dione
    • 7-methoxyisochroman-1,3-dione
    • LVVCEOLCRIPDJJ-UHFFFAOYSA-N
    • EN300-202530
    • 4702-29-8
    • 1H-2-Benzopyran-1,3(4H)-dione, 7-methoxy-
    • 4-methoxyhomophthalic anhydride
    • CS-0122528
    • 4-methoxyl homophthalic anhydride
    • MFCD18807178
    • SCHEMBL1399862
    • 7-methoxy-4H-isochromene-1,3-dione
    • MDL: MFCD18807178
    • Inchi: 1S/C10H8O4/c1-13-7-3-2-6-4-9(11)14-10(12)8(6)5-7/h2-3,5H,4H2,1H3
    • InChI Key: LVVCEOLCRIPDJJ-UHFFFAOYSA-N
    • SMILES: O1C(CC2C=CC(=CC=2C1=O)OC)=O

Computed Properties

  • Exact Mass: 192.04225873g/mol
  • Monoisotopic Mass: 192.04225873g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 52.6Ų

7-methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB425297-1 g
7-Methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione
4702-29-8
1g
€751.00 2023-04-23
Enamine
EN300-202530-0.05g
7-methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione
4702-29-8 95%
0.05g
$197.0 2023-09-16
Enamine
EN300-202530-0.1g
7-methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione
4702-29-8 95%
0.1g
$293.0 2023-09-16
Enamine
EN300-202530-0.25g
7-methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione
4702-29-8 95%
0.25g
$418.0 2023-09-16
Enamine
EN300-202530-0.5g
7-methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione
4702-29-8 95%
0.5g
$656.0 2023-09-16
Enamine
EN300-202530-1.0g
7-methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione
4702-29-8 95%
1g
$842.0 2023-05-25
Enamine
EN300-202530-2.5g
7-methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione
4702-29-8 95%
2.5g
$1650.0 2023-09-16
Enamine
EN300-202530-5.0g
7-methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione
4702-29-8 95%
5g
$2443.0 2023-05-25
Enamine
EN300-202530-10.0g
7-methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione
4702-29-8 95%
10g
$3622.0 2023-05-25
abcr
AB425297-1g
7-Methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione; .
4702-29-8
1g
€751.00 2025-02-20
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